Cas no 61555-45-1 (Acetamide, 2-chloro-N-(1-cyanobutyl)-N-methyl-)

• Product Name: Acetamide, 2-chloro-N-(1-cyanobutyl)-N-methyl-
• CAS No: 61555-45-1
• MF: C₈H₁₃ClN₂O
• MW: 188.654620885849
• CID: 474987
• PubChem ID: 71394642
• Update Time: 2025-04-19

Acetamide, 2-chloro-N-(1-cyanobutyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-(1-cyanobutyl)-N-methyl-
• 2-chloro-N-(1-cyanobutyl)-N-methylacetamide
• 61555-45-1
• DTXSID90816319

• Inchi： 1S/C8H13ClN2O/c1-3-4-7(6-10)11(2)8(12)5-9/h7H,3-5H2,1-2H3
• InChI Key： VMGLDMSTONFXSI-UHFFFAOYSA-N
• SMILES： ClCC(N(C)C(C#N)CCC)=O

Computed Properties

• Exact Mass: 188.07179
• Monoisotopic Mass: 188.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.1